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Compound of Interest

Compound Name: Bromobutide

Cat. No.: B1667879

General Information on Bromobutide

Bromobutide is a herbicide used in agriculture to control weeds.

Chemical Properties: A summary of key chemical properties of Bromobutide is presented
below. This data is compiled from publicly accessible scientific databases.

Property Value

Chemical Formula C14H18BrCINO2
Molar Mass 347.65 g/mol
Appearance White crystalline solid
Melting Point 183-184 °C

Solubility in Water 3.5 mg/L at 20 °C
Vapor Pressure 1.3x10"-5 Paat25°C

Mechanism of Action: The primary mode of action for Bromobutide is the inhibition of very-
long-chain fatty acid (VLCFA) synthesis in plants. This inhibition disrupts the formation of cell
membranes and the cuticle, leading to the death of the weed.

Below is a simplified diagram illustrating the general workflow for analyzing the effects of a
herbicide like Bromobutide on a plant.

© 2025 BenchChem. All rights reserved. 1/3 Tech Support


https://www.benchchem.com/product/b1667879?utm_src=pdf-interest
https://www.benchchem.com/product/b1667879?utm_src=pdf-body
https://www.benchchem.com/product/b1667879?utm_src=pdf-body
https://www.benchchem.com/product/b1667879?utm_src=pdf-body
https://www.benchchem.com/product/b1667879?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1667879?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

Caption: A generalized workflow for assessing the impact of a herbicide on plants.

Safety and Handling: As with any chemical compound, handling Bromobutide requires strict
adherence to safety protocols. This includes the use of appropriate personal protective
equipment (PPE) such as gloves, safety glasses, and lab coats. Work should be conducted in a
well-ventilated area, preferably a fume hood. For detailed safety information, it is crucial to
consult the Safety Data Sheet (SDS) provided by the manufacturer.

This information is for educational purposes only and should not be used as a substitute for
professional guidance or a detailed synthesis protocol. For any laboratory work, please consult
with qualified professionals and adhere to all applicable safety regulations.

 To cite this document: BenchChem. [step-by-step Bromobutide synthesis protocol].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1667879#step-by-step-bromobutide-synthesis-
protocol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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